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Compound of Interest

Compound Name: CCT070535

Cat. No.: B15543665

Disclaimer: A specific Safety Data Sheet (SDS) for CCT070535 could not be located through
publicly available resources. The following information provides general procedures for the
handling and disposal of laboratory chemicals. It is imperative to obtain the official SDS from
the manufacturer or supplier of CCT070535 before handling or disposing of this compound.
The SDS will contain specific hazard information and disposal requirements that are critical for
ensuring safety and regulatory compliance.

The proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. For any specific chemical, always consult the Safety Data Sheet
(SDS) provided by the manufacturer.[1] In the absence of specific data for CCT070535, it must
be treated as a hazardous substance.

General Protocol for Uncharacterized Chemical
Waste Disposal

When the specific hazards of a chemical are unknown, a conservative approach must be
taken. All unknown or uncharacterized chemical waste should be treated as hazardous.[2] The
following steps provide a general framework for safe disposal:

» Waste Identification and Characterization (Presumptive):
o Assume the waste is hazardous.

o Do not mix with other waste streams to prevent potentially violent reactions.[2]
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o Consult any available information about the synthesis or process that generated the waste
to infer potential hazards (e.g., presence of solvents, reactive agents, heavy metals).

o Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling the waste, including chemical safety
goggles, chemical-resistant gloves, and a laboratory coat.[2]

e Containment and Labeling:

o Store the waste in a chemically compatible, sealed, and leak-proof container. For instance,
do not store acids in metal containers or hydrofluoric acid in glass.[3]

o As soon as waste is added, affix a "Hazardous Waste" label to the container.[4][5]

o The label must include the words "Hazardous Waste," the chemical name ("CCT070535 -
Awaiting Hazard Characterization"), the date accumulation started, and the name of the
principal investigator or responsible party.[4][6]

e Storage:

o Store the labeled container in a designated satellite accumulation area (SAA) that is under
the control of the laboratory personnel.[3][5]

o Ensure secondary containment is used for liquid waste to prevent spills.[1]
o Segregate the container from incompatible materials.[4]
e Disposal Request:

o Once the container is full (not exceeding 90% capacity) or waste has been accumulated
for the maximum time allowed by your institution (e.g., 90 days), arrange for pickup
through your institution's Environmental Health and Safety (EHS) office.[2][3]

o Provide the EHS office with all available information about the substance. They will
determine the final disposal route.

General Chemical Waste Categories
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Once the Safety Data Sheet for CCT070535 is obtained, it can be categorized based on its
properties. The U.S. Environmental Protection Agency (EPA) defines hazardous waste based
on several characteristics.[7][8] The table below summarizes these common categories.
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Waste Category

Characteristics

Examples

General Disposal
Route

Ignitable Waste

Liquids with a flash
point < 60°C; non-
liquids that can cause
fire; ignitable
compressed gases.[1]

[8]

Ethanol, Acetone,

Hexane

Collect in a labeled,
sealed container.
Segregate from
oxidizers. EHS pickup.

Corrosive Waste

Aqueous solutions
witha pH <2 or pH =
12.5.[1]

Strong acids (e.g.,
Hydrochloric Acid),
Strong bases (e.g.,

Sodium Hydroxide)

Collectin a
compatible (often
plastic) container.
Segregate from other
waste types. EHS
pickup.

Reactive Waste

Unstable substances;
may react violently
with water or generate

toxic gases.[1]

Sodium metal, Picric

acid

Requires specialized
handling. Do not mix
with any other waste.
Contact EHS
immediately for

specific instructions.

Toxic Waste

Harmful or fatal if
ingested or absorbed;
contains specific
regulated heavy

metals or pesticides.

[1](7]

Solutions containing
Mercury, Cadmium, or

Lead; Chloroform

Collect in a labeled,
sealed container.
Segregate from other
waste. EHS pickup.

Non-Hazardous Solid
Waste

Does not meet any of
the criteria for

hazardous waste.

Inert solids like silica
gel (if not
contaminated with

hazardous materials).

May be disposed of in
the normal trash, but
institutional policies
vary. Consult your
EHS office.[6]

Non-Hazardous Liquid
Waste

Benign aqueous

solutions (e.g., some

Certain neutralized
salt solutions (confirm
with EHS).

Some may be eligible
for drain disposal, but

only with explicit
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buffers) that are not permission from your
hazardous. institution's EHS
office.[2]

Experimental Protocols

Protocol: Segregation and Labeling of Chemical Waste

Objective: To safely segregate and label chemical waste for proper disposal.[2]

Materials:

Appropriate, clean, and empty waste containers with secure lids.

"Hazardous Waste" labels/tags provided by your institution's EHS department.

Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves.

Chemical fume hood.

Procedure:

Select a Container: Choose a container made of a material compatible with the waste being
collected. The original chemical container is often a good choice.[6] The container must be in
good condition, free of leaks, and have a tightly sealing lid.[9]

Work in a Ventilated Area: Conduct all waste handling and transfers inside a chemical fume
hood to minimize inhalation exposure.[2]

Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the
container.[2] Fill out all required information: list all chemical constituents by their full name
(no formulas or abbreviations), their approximate percentages, the associated hazards (e.g.,
flammable, corrosive), and the date the first drop of waste was added.[4]

Add Waste: Carefully transfer the waste into the labeled container. Keep the container closed
at all times except when actively adding waste.[4]
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o Store Appropriately: Store the container in your lab's designated satellite accumulation area.
Ensure it is segregated from incompatible waste streams.[4]

o Request Pickup: When the container is nearly full (e.g., 90% capacity) or reaches the
accumulation time limit, submit a waste collection request to your EHS office.[9]

Mandatory Visualization
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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